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Compound of Interest

Compound Name:
3-Amino-5-bromopyridine-2-

carboxamide

Cat. No.: B112891 Get Quote

Technical Support Center: 3-Amino-5-
bromopyridine-2-carboxamide
Disclaimer: Information regarding 3-Amino-5-bromopyridine-2-carboxamide is limited. The

following handling, safety, and property data are primarily based on the closely related and

well-documented compound, 3-Amino-5-bromopyridine. Researchers should treat this

information as a baseline and exercise caution, performing a thorough risk assessment before

use.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with this compound?

A1: The compound is considered hazardous. Based on data for structurally similar chemicals, it

is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause

respiratory irritation.[1][2][3]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, the following PPE is mandatory:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]
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Skin Protection: Wear protective gloves and a lab coat.[2][4]

Respiratory Protection: Use a dust mask (type N95 or equivalent) if ventilation is inadequate

or if handling generates dust.

Q3: What are the proper storage conditions for 3-Amino-5-bromopyridine-2-carboxamide?

A3: Store the compound in a well-ventilated, dry place.[2][4][5] Keep the container tightly

closed and store it locked up.[2][4] Some related compounds are noted to be hygroscopic and

light-sensitive, so storing under an inert atmosphere and in a dark place is a recommended

precaution.[4]

Q4: What should I do in case of accidental exposure?

A4: Follow these first-aid measures immediately:

After Inhalation: Move the person to fresh air. If breathing is difficult or they feel unwell, call a

POISON CENTER or doctor.[2][4][5]

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes.[4] Remove contaminated clothing and wash it before reuse.[4] If skin

irritation occurs, seek medical attention.[2][4]

After Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids

open.[4] Remove contact lenses if present and easy to do so. Continue rinsing. If eye

irritation persists, get medical advice/attention.[4][5]

After Ingestion: Rinse the mouth with water.[4] Do NOT induce vomiting.[4] Call a POISON

CENTER or doctor immediately if you feel unwell.[4][6]

Q5: How should I dispose of waste from experiments involving this compound?

A5: All waste materials, including the compound itself and any contaminated containers or

labware, must be disposed of through an approved waste disposal plant in accordance with

local, state, and federal regulations.[4][5] Do not allow the product to enter drains.[7]
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The table below summarizes key quantitative data for the related compound, 3-Amino-5-

bromopyridine.

Property Value Source(s)

Molecular Formula C₅H₅BrN₂ [1]

Molecular Weight 173.01 g/mol [1]

Appearance Brown solid [4]

Melting Point 62 - 65 °C / 143.6 - 149 °F [4]

Hazard Classifications

Acute Toxicity 4 (Oral), Skin

Irritant 2, Eye Irritant 2, STOT

SE 3

[1]

Troubleshooting Guide
Issue 1: The compound appears clumpy or discolored upon opening.

Possible Cause: The compound may be hygroscopic (absorbs moisture from the air), as is

common with similar chemicals.[4] Discoloration could be due to degradation from exposure

to light or air.

Solution: Ensure the container has been stored tightly sealed. If moisture absorption is

suspected, the compound may need to be dried under vacuum, though its stability under

these conditions should be verified. For future use, store in a desiccator and minimize

exposure to the atmosphere.

Issue 2: The experimental yield is lower than expected.

Possible Cause 1: Incomplete reaction. The synthesis of the carboxamide involves a

heterogeneous mixture with iron powder, which can sometimes lead to incomplete

conversion.[8]

Solution 1: Ensure vigorous stirring is maintained throughout the reaction to maximize

contact between reactants. Consider increasing the reaction time or temperature moderately,

monitoring for byproduct formation.
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Possible Cause 2: Degradation of the starting material or product.

Solution 2: Confirm the purity of your starting materials. Ensure the reaction work-up and

purification steps are performed promptly to minimize the risk of degradation.

Issue 3: Unexpected peaks are observed in NMR or LC-MS analysis.

Possible Cause: Impurities from the synthesis, such as unreacted starting materials or

byproducts. The synthesis involves the reduction of a nitro group, which can sometimes yield

side products if the reduction is not clean.[8]

Solution: Review the purification protocol. Recrystallization or column chromatography may

need to be optimized. Compare the observed peaks with the known spectra of starting

materials and potential byproducts.

Experimental Protocols
Protocol 1: Synthesis of 3-Amino-5-bromopyridine-2-carboxamide[8]

This protocol describes the reduction of a nitro-group precursor to synthesize the target

compound.

Materials:

5-bromo-3-nitropyridine-2-carboxamide (1.0 eq)

Iron powder (3.0 eq)

Ammonium chloride (5.0 eq)

Methanol (MeOH)

Water (H₂O)

Diatomaceous earth (Celite)

Chloroform (CHCl₃)
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Procedure:

Suspend 5-bromo-3-nitropyridine-2-carboxamide (e.g., 400 mg, 1.63 mmol), ammonium

chloride (435 mg, 8.15 mmol), and iron powder (273 mg, 4.89 mmol) in a solvent mixture of

methanol and water (2:1 ratio, e.g., 6 mL MeOH and 3 mL H₂O).[8]

Stir the reaction mixture vigorously at 100°C for 20 hours.[8]

After the reaction is complete, cool the mixture to room temperature.

Filter the suspension through a pad of diatomaceous earth and wash the filter cake with

methanol.[8]

Combine the filtrates and concentrate them under reduced pressure.

Dissolve the resulting residue in chloroform.

Wash the organic layer with water.[8]

Separate the organic layer and concentrate it under reduced pressure to yield the final

product, 3-amino-5-bromopyridine-2-carboxamide.[8]
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Caption: Emergency first aid workflow for accidental exposure.
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Caption: Synthesis workflow for 3-Amino-5-bromopyridine-2-carboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Contact
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